Ethyl 4-(2-((4-amino-5-(5-bromofuran-2-carboxamido)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[[4-amino-5-[(5-bromofuran-2-carbonyl)amino]-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C20H18BrN5O6S/c1-2-31-19(30)10-3-5-11(6-4-10)23-14(27)9-33-20-25-16(22)15(18(29)26-20)24-17(28)12-7-8-13(21)32-12/h3-8H,2,9H2,1H3,(H,23,27)(H,24,28)(H3,22,25,26,29)
• InChI Key: NZIKYKQQKDLEOC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=C(O3)Br)N
• Molecular Formula: C20H18BrN5O6S
• Molecular Weight: 536.4 g/mol
• CAS No.: 888429-23-0

Description

Ethyl 4-(2-((4-amino-5-(5-bromofuran-2-carboxamido)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C20H18BrN5O6S and its molecular weight is 536.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• Ethyl 4-(2-((4-amino-5-(5-bromofuran-2-carboxamido)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)acetamido)benzoate represents a class of compounds with complex chemical structures that are synthesized through multistep reactions involving the condensation of intermediates such as ethyl acetopyruvate and nitroacetamide, and further chemical modifications to achieve the desired molecular structure. The synthesis processes often involve radical bromination, hydrolysis, and fusion with other chemical entities to produce analogs with potential biological activities (And & Mckee, 1979).

Potential Biological Activities

• Compounds synthesized from this compound and its analogs have been explored for various biological activities, including antimicrobial and anti-inflammatory effects. For example, novel heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties have shown promising antimicrobial activity against bacteria such as Staphylococcus aureus, indicating potential for the development of new antimicrobial agents (Sirakanyan et al., 2015).

Development of Anti-Inflammatory and Analgesic Agents

• The synthesis of novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone has been reported, with these compounds being evaluated for their anti-inflammatory and analgesic activities. Some of these compounds have shown significant COX-2 inhibitory activity, alongside analgesic and anti-inflammatory effects, presenting a potential pathway for the development of new therapeutic agents (Abu‐Hashem et al., 2020).

Anticancer and Anti-Lipoxygenase Activities

• A novel series of pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds have shown potential in vitro activity against specific cancer cell lines and inhibition of 5-lipoxygenase, suggesting their utility in the development of anticancer and anti-inflammatory drugs (Rahmouni et al., 2016).